Cas no 62576-77-6 (Phenol, 4-fluoro-, compd. with benzene (1:1))

Phenol, 4-fluoro-, compd. with benzene (1:1) structure
62576-77-6 structure
Product Name:Phenol, 4-fluoro-, compd. with benzene (1:1)
CAS No:62576-77-6
MF:C12H11FO
MW:190.213546991348
CID:439591
PubChem ID:71385071
Update Time:2025-04-19

Phenol, 4-fluoro-, compd. with benzene (1:1) Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-fluoro-, compd. with benzene (1:1)
    • benzene,4-fluorophenol
    • 62576-77-6
    • DTXSID00807314
    • 4-Fluorophenol--benzene (1/1)
    • Inchi: 1S/C6H5FO.C6H6/c7-5-1-3-6(8)4-2-5;1-2-4-6-5-3-1/h1-4,8H;1-6H
    • InChI Key: WDYALQAHROWXTO-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1)O.C1C=CC=CC=1

Computed Properties

  • Exact Mass: 190.07943
  • Monoisotopic Mass: 190.079393132g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 0
  • Complexity: 82.4
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 20.2Ų

Experimental Properties

  • PSA: 20.23

Phenol, 4-fluoro-, compd. with benzene (1:1) Related Literature

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